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Compound of Interest

Compound Name: H2TMpyP-2 chloride

Cat. No.: B12340123

Get Quote

An In-depth Technical Guide on the Synthesis, Characterization, and Application of meso-

Tetrakis(N-methyl-2-pyridyl)porphyrin Dichloride for Researchers, Scientists, and Drug

Development Professionals.

Abstract
This technical guide provides a comprehensive overview of H2TMpyP-2 chloride, also known

as meso-tetrakis(N-methyl-2-pyridyl)porphyrin dichloride. It details the compound's molecular

properties, provides adaptable protocols for its synthesis and characterization, and explores its

significant applications in biomedical research, particularly as a photosensitizer in

photodynamic therapy (PDT) and as a ligand for G-quadruplex DNA structures. This document

is intended to serve as a valuable resource for researchers in chemistry, biology, and medicine,

facilitating further investigation and application of this versatile porphyrin derivative.

Core Molecular Data
H2TMpyP-2 chloride is a synthetic porphyrin characterized by the presence of four N-

methylated pyridinium groups at the meso positions of the porphyrin core. This structural

feature imparts a positive charge and significant water solubility to the molecule.
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Property Value Reference(s)

Molecular Formula C44H38Cl4N8 [1][2]

Molecular Weight 820.64 g/mol [1][2]

CAS Number 129051-18-9 [2]

Appearance Purple solid [1]

Solubility Water General knowledge

Synthesis and Characterization
The synthesis of H2TMpyP-2 chloride is typically a two-step process involving the synthesis of

the parent porphyrin, meso-tetrakis(2-pyridyl)porphyrin (H2TpyP-2), followed by the methylation

of the pyridyl nitrogen atoms.

Experimental Protocol: Synthesis of meso-Tetrakis(2-
pyridyl)porphyrin (H2TpyP-2)
This protocol is adapted from the well-established Lindsey and Adler-Longo methods for

porphyrin synthesis.[3][4]

Materials:

Pyrrole

2-Pyridinecarboxaldehyde

Propionic acid

Dichloromethane (DCM)

Methanol (MeOH)

Silica gel for column chromatography

Procedure:
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A solution of 2-pyridinecarboxaldehyde (1 equivalent) in propionic acid is brought to reflux.

A solution of pyrrole (1 equivalent) in propionic acid is added dropwise to the refluxing

solution over a period of 30 minutes.

The reaction mixture is refluxed for an additional 2 hours.

After cooling to room temperature, the solvent is removed under reduced pressure.

The residue is dissolved in a minimal amount of DCM and purified by column

chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of

DCM/MeOH).

The fractions containing the desired porphyrin are collected and the solvent is evaporated to

yield H2TpyP-2 as a purple solid.

Experimental Protocol: Methylation of H2TpyP-2 to
H2TMpyP-2 Chloride
Materials:

meso-Tetrakis(2-pyridyl)porphyrin (H2TpyP-2)

Methyl iodide (CH3I) or Dimethyl sulfate ((CH3)2SO4)

N,N-Dimethylformamide (DMF)

Diethyl ether

Hydrochloric acid (HCl)

Procedure:

H2TpyP-2 is dissolved in DMF.

An excess of methyl iodide or dimethyl sulfate is added to the solution.
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The reaction mixture is heated and stirred for several hours. The progress of the reaction can

be monitored by TLC or UV-Vis spectroscopy.

After the reaction is complete, the product is precipitated by the addition of diethyl ether.

The precipitate is collected by filtration and washed with diethyl ether.

To obtain the chloride salt, the methylated porphyrin is dissolved in a minimal amount of

methanol and treated with a stoichiometric amount of hydrochloric acid.

The solvent is removed under reduced pressure to yield H2TMpyP-2 chloride.

Characterization Protocols
UV-Vis spectroscopy is a fundamental technique for characterizing porphyrins due to their

strong absorption in the visible region (the Soret and Q-bands).

Procedure:

Prepare a dilute solution of H2TMpyP-2 chloride in a suitable solvent (e.g., water or

methanol).

Record the absorption spectrum from 350 nm to 700 nm.

The spectrum should exhibit a strong Soret band around 420-430 nm and several weaker Q-

bands in the 500-700 nm region.[5][6]

¹H NMR spectroscopy is used to confirm the structure of the porphyrin and the successful

methylation of the pyridyl groups.

Procedure:

Dissolve a sample of H2TMpyP-2 chloride in a suitable deuterated solvent (e.g., DMSO-d6

or D2O).

Acquire the ¹H NMR spectrum.
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Characteristic signals include those for the β-pyrrolic protons, the pyridyl protons, and the N-

methyl protons. The downfield shift of the pyridyl protons upon methylation is a key indicator

of successful synthesis.

Mass spectrometry is used to determine the molecular weight of the compound and confirm its

elemental composition.

Procedure:

Prepare a dilute solution of H2TMpyP-2 chloride.

Analyze the sample using a suitable mass spectrometry technique, such as Electrospray

Ionization (ESI-MS).

The mass spectrum should show a prominent peak corresponding to the molecular ion [M-

4Cl]⁴⁺. The isotopic pattern of this peak can also be analyzed to confirm the presence of

chlorine.[7]

Applications in Research and Drug Development
Photodynamic Therapy (PDT)
H2TMpyP-2 chloride is investigated as a photosensitizer in PDT. Upon activation with light of a

specific wavelength, it can generate reactive oxygen species (ROS) that induce cell death in

cancerous tissues.[8]

The primary mechanism of PDT involving porphyrins is the Type II photochemical reaction.

Photodynamic Therapy (PDT) Mechanism.

PDT-induced oxidative stress can activate multiple cell survival and death pathways. The

balance between these pathways determines the ultimate fate of the cancer cell.[9]
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Cellular response to PDT-induced stress.

G-Quadruplex Ligand
H2TMpyP-2 chloride is known to interact with G-quadruplexes, which are non-canonical DNA

structures found in telomeres and promoter regions of oncogenes. However, it is often used as

a negative control in G-quadruplex binding studies because its steric hindrance prevents

effective binding.[2] This property makes it a useful tool for elucidating the specific interactions

of other G-quadruplex ligands.

This protocol describes a basic method to assess the interaction between a ligand and a G-

quadruplex forming oligonucleotide.

Materials:
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H2TMpyP-2 chloride stock solution

G-quadruplex forming oligonucleotide (e.g., from human telomeric repeat)

Buffer solution (e.g., potassium phosphate buffer)

Procedure:

Prepare a solution of the G-quadruplex oligonucleotide in the buffer and anneal it to form the

G-quadruplex structure (e.g., by heating to 95 °C and slowly cooling to room temperature).

Place a solution of H2TMpyP-2 chloride of known concentration in a cuvette and record its

initial UV-Vis spectrum.

Add small aliquots of the G-quadruplex solution to the cuvette and record the UV-Vis

spectrum after each addition.

Monitor for changes in the Soret and Q-bands of the porphyrin. Significant shifts or changes

in absorbance intensity would indicate binding. For H2TMpyP-2 chloride, minimal changes

are expected, confirming its weak interaction.

Conclusion
H2TMpyP-2 chloride is a valuable chemical tool with well-defined physicochemical properties.

Its synthesis, while requiring careful execution, is based on established porphyrin chemistry.

The characterization of this compound can be readily achieved using standard analytical

techniques. Its primary utility in research lies in its application as a photosensitizer and as a

crucial negative control in the study of G-quadruplex-ligand interactions. This guide provides

the foundational knowledge and adaptable protocols to empower researchers to effectively

utilize H2TMpyP-2 chloride in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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